1-(1,4-Dimethylcyclohex-3-en-1-yl)but-3-en-1-one

• CAS No.: 83258-30-4
• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 1-(1,4-dimethylcyclohex-3-en-1-yl)but-3-en-1-one
• InChI: InChI=1S/C12H18O/c1-4-5-11(13)12(3)8-6-10(2)7-9-12/h4,6H,1,5,7-9H2,2-3H3
• InChI Key: RDFMZGISKNZLFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC(CC1)(C)C(=O)CC=C

Description

1-(1,4-Dimethylcyclohex-3-en-1-yl)but-3-en-1-one is an organic compound with the molecular formula C10H16O . It is also known by other names such as 1,4-Dimethyl-δ-3-tetrahydroacetophenone and 1,4-Dimethyl-3-cyclohexenyl methyl ketone . This compound is characterized by a cyclohexene ring substituted with two methyl groups and a butenone side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,4-Dimethylcyclohex-3-en-1-yl)but-3-en-1-one typically involves the reaction of 1,4-dimethylcyclohexene with a suitable reagent to introduce the butenone side chain. The specific reaction conditions, such as temperature, solvent, and catalysts, can vary depending on the desired yield and purity of the product .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high efficiency and cost-effectiveness. The use of continuous flow reactors and advanced purification techniques can further enhance the production process .

Chemical Reactions Analysis

Types of Reactions

1-(1,4-Dimethylcyclohex-3-en-1-yl)but-3-en-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes .

Scientific Research Applications

1-(1,4-Dimethylcyclohex-3-en-1-yl)but-3-en-1-one has several scientific research applications, including:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: The compound can be used in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 1-(1,4-Dimethylcyclohex-3-en-1-yl)but-3-en-1-one involves its interaction with specific molecular targets and pathways. The compound may act as a ligand for certain receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 1-(1,4-Dimethylcyclohex-3-en-1-yl)but-3-en-1-one include:

• 1,4-Dimethyl-3-cyclohexenyl methyl ketone
• 1,4-Dimethyl-4-acetyl-1-cyclohexene
• 1,4-Dimethyl-4-acetylcyclohexene

Uniqueness

What sets this compound apart from these similar compounds is its specific structural arrangement, which can influence its reactivity and applications.